Cas no 2703763-31-7 (methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate)

• Product Name: methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate
• CAS No: 2703763-31-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6450596
• PubChem ID: 165945235
• Update Time: 2025-06-11

methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37099897
• 2703763-31-7
• methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate

• Inchi： 1S/C10H16N4O2/c1-6-3-7(8-5-12-14-13-8)4-11-9(6)10(15)16-2/h5-7,9,11H,3-4H2,1-2H3,(H,12,13,14)
• InChI Key： JBFZNJLIPOOEMI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)CC(C2C=NNN=2)CN1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.9Ų

Additional information on methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate

Methyl 3-Methyl-5-(1H-1,2,3-Triazol-5-yl)Piperidine-2-Carboxylate: A Comprehensive Overview

Methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate, identified by the CAS number 2703763-31-7, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a piperidine ring substituted with a methyl group at the 3-position and a 1H-1,2,3-triazol group at the 5-position, with a carboxylate ester moiety at the 2-position.

The synthesis of this compound involves advanced organic synthesis techniques, including but not limited to Suzuki coupling and nucleophilic substitution reactions. Recent studies have highlighted its potential as a building block for constructing bioactive molecules. For instance, researchers have explored its role in the development of new antifungal agents due to its unique structural features that allow for interactions with fungal cell membranes.

One of the most intriguing aspects of methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate is its ability to participate in click chemistry reactions. The presence of the triazole group makes it an ideal candidate for forming stable covalent bonds under mild reaction conditions. This property has been exploited in the creation of novel materials with tailored properties for applications in drug delivery systems and sensors.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the triazole group significantly influences the compound's electronic distribution, enhancing its reactivity towards electrophilic species. This understanding has paved the way for its use in designing more efficient catalysts for industrial processes.

In addition to its synthetic applications, this compound has shown promise in biological systems. Preclinical studies indicate that it exhibits moderate antiproliferative activity against certain cancer cell lines, suggesting potential applications in oncology research. However, further investigations are required to fully elucidate its mechanism of action and toxicity profile.

The development of scalable synthesis routes for methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate has been a focal point of recent research efforts. Green chemistry approaches, such as using biocatalysts or solvent-free conditions, have been explored to minimize environmental impact while maintaining high yields and product quality.

In conclusion, methyl 3-methyl-5-(1H-1,2,3-triazol-5-yl)piperidine-2-carboxylate (CAS No: 2703763-31) is a versatile compound with a wide range of potential applications across various fields. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related disciplines.